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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B15616481 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes and protocols are based on the currently available

scientific literature for SRI-31142. All published research to date has focused on the use of this

compound in rodent models of substance abuse, specifically related to its effects on the

dopamine system and its potential as a therapeutic for cocaine addiction. There is currently no

published scientific literature on the use of SRI-31142 in rodent models of depression.

Therefore, the protocols provided below are for experimental paradigms in which SRI-31142
has been studied, namely Intracranial Self-Stimulation (ICSS) and in vivo microdialysis.

Introduction to SRI-31142
SRI-31142 is a putative, brain-penetrant allosteric inhibitor of the dopamine transporter (DAT).

As an allosteric modulator, it is thought to bind to a site on the DAT that is distinct from the

dopamine and cocaine binding site, altering the transporter's conformation and function. This

mechanism of action is of interest for the development of therapeutics for substance use

disorders, as it may offer a different pharmacological profile compared to traditional competitive

DAT inhibitors.

Chemical Properties of SRI-31142:
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Property Value

Molecular Formula C₂₉H₂₄N₆

Molecular Weight 456.54 g/mol

Mechanism of Action
Putative Allosteric Inhibitor of the Dopamine

Transporter (DAT)

Putative Mechanism of Action of SRI-31142
SRI-31142's proposed mechanism involves binding to an allosteric site on the dopamine

transporter. This binding is thought to induce a conformational change in the transporter

protein, which in turn inhibits the reuptake of dopamine from the synaptic cleft into the

presynaptic neuron. By inhibiting dopamine reuptake, SRI-31142 can modulate dopaminergic

neurotransmission. Unlike competitive inhibitors that directly block the dopamine binding site,

allosteric modulators can offer a more nuanced regulation of transporter function.
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Caption: Putative allosteric inhibition of the dopamine transporter by SRI-31142.
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Experimental Protocols for SRI-31142 in Rodent
Models
The following protocols are based on methodologies used in substance abuse research to

characterize the effects of psychoactive compounds.

Intracranial Self-Stimulation (ICSS)
ICSS is a behavioral paradigm used to assess the rewarding or aversive effects of drugs.

Animals are trained to perform an operant response (e.g., pressing a lever) to receive electrical

stimulation in a brain region associated with reward, such as the medial forebrain bundle.

Objective: To determine if SRI-31142 has rewarding or aversive properties, or if it can alter the

rewarding effects of other substances like cocaine.

Experimental Workflow:

To cite this document: BenchChem. [Application Notes and Protocols for SRI-31142 in
Rodent Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616481#using-sri-31142-in-rodent-models-of-
depression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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